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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals interested in 2,5-Dimethylaniline. It provides a detailed overview of
commercial suppliers, key chemical properties, and established experimental protocols.

Commercial Suppliers and Product Specifications

2,5-Dimethylaniline (CAS No. 95-78-3), also known as 2,5-xylidine, is a crucial intermediate in
the synthesis of various organic compounds, including dyes, pigments, and active
pharmaceutical ingredients (APIs).[1] Several major chemical suppliers offer this compound in
various grades and quantities suitable for research and development purposes. Below is a
comparative summary of offerings from prominent suppliers.
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. Catalog
. . Available .
Supplier Purity/Grade . Physical Form  Number
Quantities
(Example)
Sigma-Aldrich o
- _ 99% 100 mL Liquid 102253
(MilliporeSigma)
TCI America >97.0% (GC) 259,500(9 Liquid D0668
Thermo Scientific 25 g, 100 g, 500 o
] 98+% Liquid A12682
Chemicals g
25 g, 100 g, 500 o
Alfa Aesar 98+% Liquid A12682

g

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,5-Dimethylaniline is

essential for its safe handling and effective use in experimental setups.

Property Value

Molecular Formula CsH11N

Molecular Weight 121.18 g/mol

Appearance Colorless to light yellow or brown liquid
Melting Point 11.5 °C (lit.)[1]

Boiling Point 218 °C (lit.)[1]

Density 0.973 g/mL at 25 °C (lit.)[1]

Refractive Index (n20/D)

1.559 (lit.)[1]

Solubility

Soluble in organic solvents like ethanol, ether,

and chloroform.[2] Insoluble in water.[2]

Experimental Protocols
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2,5-Dimethylaniline is a versatile building block in organic synthesis. The following sections
detail methodologies for key experiments involving this compound.

Synthesis of Azo Dyes

Azo dyes are a prominent class of colored organic compounds synthesized via a diazotization
reaction followed by a coupling reaction. 2,5-Dimethylaniline can serve as the amine
component in this synthesis.

Methodology:
o Diazotization of 2,5-Dimethylaniline:

o Dissolve a specific molar equivalent of 2,5-Dimethylaniline in a solution of concentrated
hydrochloric acid and water.

o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise while
maintaining the temperature between 0-5 °C.

o The resulting solution contains the in situ generated diazonium salt.
e Coupling Reaction:

o In a separate beaker, dissolve a coupling agent (e.g., 2-naphthol or N,N-dimethylaniline) in
an appropriate solvent. For phenolic coupling agents, an aqueous solution of sodium
hydroxide is typically used.

o Cool this solution to 0-5 °C in an ice bath.

o Slowly add the cold diazonium salt solution to the cold coupling agent solution with
vigorous stirring.

o An azo dye should precipitate out of the solution. The color of the dye will depend on the
chosen coupling agent.

o Continue stirring the reaction mixture in the ice bath for 30-60 minutes.
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o Isolate the solid azo dye by vacuum filtration and wash with cold water.

o The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Preparation of Poly(2,5-dimethylaniline)

Poly(2,5-dimethylaniline) is a conducting polymer that can be synthesized through the
chemical or electrochemical oxidation of the 2,5-dimethylaniline monomer.

Methodology for Chemical Polymerization:

Dissolve 2,5-dimethylaniline in an acidic solution (e.g., 1 M HCI).
e Cool the solution to 0-5 °C in an ice bath.

» Prepare a solution of an oxidizing agent, such as ammonium persulfate, in the same acidic
medium and cool it separately.

» Slowly add the oxidant solution to the monomer solution with constant stirring while
maintaining the low temperature.

» The polymerization reaction is indicated by a change in the color of the solution.
» Allow the reaction to proceed for several hours to ensure complete polymerization.

e The resulting polymer precipitate is collected by filtration, washed with the acidic solution and
then with a solvent like methanol to remove any unreacted monomer and oligomers.

e The polymer is then dried under vacuum.

Induction of Laccase in Fungal Cultures

2,5-Dimethylaniline (often referred to as 2,5-xylidine in this context) can be used as an
inducer for the production of laccase enzymes in certain fungi, such as Trametes versicolor.

Methodology:

e Prepare a suitable liquid culture medium for the target fungal species.
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 Inoculate the medium with the fungus and grow under appropriate conditions (e.g., shaking
at a specific temperature).

o After a few days of initial growth, add a sterile solution of 2,5-dimethylaniline to the culture
to a final concentration that has been optimized for laccase induction (e.g., in the micromolar
range).

o Continue the incubation for several more days.
e Harvest the culture filtrate by separating the fungal mycelium.

o Assay the culture filtrate for laccase activity using a suitable substrate such as ABTS (2,2'-
azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) or syringaldazine. The oxidation of the
substrate can be monitored spectrophotometrically.

Visualizations

The following diagrams illustrate key workflows and reaction pathways related to the use of 2,5-
Dimethylaniline in a research setting.
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Caption: A general workflow for the procurement and handling of 2,5-Dimethylaniline in a
research laboratory.
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Caption: The two-step reaction pathway for the synthesis of an azo dye from 2,5-
Dimethylaniline.
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Caption: A simplified schematic of the chemical polymerization process for producing Poly(2,5-
dimethylaniline).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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